Cas no 92195-84-1 (2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride)

• Product Name: 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride
• CAS No: 92195-84-1
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• MDL: MFCD03130862
• CID: 800497
• PubChem ID: 2904581
• Update Time: 2025-06-29

2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-(1-piperidinylmethyl)-, hydrochloride (1:1)
• (2-(Piperidin-1-ylmethyl)phenyl)methanolhydrochloride
• MFCD03130862
• (2-(Piperidin-1-ylmethyl)phenyl)methanol hydrochloride
• 92195-84-1
• [2-(Piperidin-1-ylmethyl)phenyl]methanol hydrochloride, AldrichCPR
• AKOS000491273
• [2-(piperidin-1-ylmethyl)phenyl]methanol;hydrochloride
• BS-38940
• [2-(1-Piperidinylmethyl)phenyl]methanol hydrochloride
• 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride

• MDL： MFCD03130862
• Inchi： 1S/C13H19NO.ClH/c15-11-13-7-3-2-6-12(13)10-14-8-4-1-5-9-14;/h2-3,6-7,15H,1,4-5,8-11H2;1H
• InChI Key： NRYGNJJHVIUUSA-UHFFFAOYSA-N
• SMILES： Cl.OCC1C=CC=CC=1CN1CCCCC1

Computed Properties

• Exact Mass: 241.123
• Monoisotopic Mass: 241.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2

Additional information on 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride

2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride: A Comprehensive Overview

2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride, also known by its CAS No. 92195-84-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of 2-(1-piperidinylmethyl)phenylmethanol, which belongs to the class of secondary alcohols with a piperidine ring substituent. The structure of this molecule consists of a phenol group attached to a methylene group, which is further connected to a piperidine ring through a methylene bridge. The hydrochloride form indicates that the compound exists as the hydrochloric acid salt, which is commonly used in pharmaceutical applications due to its enhanced solubility and stability.

The synthesis of 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride involves several steps, including the preparation of the piperidine derivative and subsequent alkylation or coupling reactions to introduce the phenol group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the carbon-carbon bonds in this molecule with high precision and yield.

In terms of applications, 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride has shown potential in various areas, including drug discovery and material science. In pharmacology, this compound has been investigated for its biological activity, particularly as a precursor or intermediate in the synthesis of bioactive molecules. For example, studies have demonstrated that derivatives of this compound exhibit modulatory effects on ion channels and receptors, making them promising candidates for therapeutic interventions in conditions such as epilepsy, pain management, and cardiovascular diseases.

Recent research has also focused on the stereochemistry and conformational analysis of 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have provided insights into the spatial arrangement of atoms within the molecule. These studies have highlighted the importance of hydrogen bonding and steric interactions in determining the compound's physical properties and biological activity.

From an analytical standpoint, the characterization of 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride has been carried out using a variety of techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have not only confirmed the molecular structure but also provided valuable information about its crystalline form and solubility behavior under different conditions.

In conclusion, CAS No. 92195-84-1, or 2-(1-Piperidinylmethyl)phenylmethanol Hydrochloride, represents an important compound with diverse applications in chemistry and pharmacology. Its unique structure, coupled with advancements in synthetic methodologies and analytical techniques, continues to drive research into its properties and potential uses. As new findings emerge from ongoing studies, this compound is likely to play an increasingly significant role in both academic research and industrial applications.